Cas no 885276-49-3 (1-Piperidineaceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-thienyl-)

• Product Name: 1-Piperidineaceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-thienyl-
• CAS No: 885276-49-3
• MF: C₁₆H₂₄N₂O₄S
• MW: 340.437763214111
• MDL: MFCD04115188
• CID: 711358
• PubChem ID: 74788478
• Update Time: 2025-05-19

1-Piperidineaceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-thienyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineaceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-thienyl-
• (3-BOC-AMINOPIPERIDIN-1-YL)THIOPHEN-2-YL-ACETIC ACID,
• 2-[2-amino-3-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-1-yl]-2-thiophen-2-ylacetic acid
• (3-BOC-AMINO-PIPERIDIN-1-YL)-THIOPHEN-2-YL-ACETIC ACID
• 1-Piperidineaceticacid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-thienyl
• 2-(3-((tert-Butoxycarbonyl)amino)piperidin-1-yl)-2-(thiophen-2-yl)acetic acid
• 1-Piperidineacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-α-2-thienyl-
• {3-[(TERT-BUTOXYCARBONYL)AMINO]PIPERIDIN-1-YL}(THIOPHEN-2-YL)ACETIC ACID
• MFCD04115188
• (3-boc-aminopiperidin-1-yl)thiophen-2-ylacetic acid
• 2-(3-((tert-Butoxycarbonyl)amino)piperidin-1-yl)-2-(thiophen-2-yl)aceticacid
• SB39477
• 2-[3-[(2-methylpropan-2-yl)oxycarbonylamino]piperidin-1-yl]-2-thiophen-2-ylacetic acid
• 885276-49-3
• CS-0340414

• MDL： MFCD04115188
• Inchi： 1S/C16H24N2O4S/c1-16(2,3)22-15(21)17-11-6-4-8-18(10-11)13(14(19)20)12-7-5-9-23-12/h5,7,9,11,13H,4,6,8,10H2,1-3H3,(H,17,21)(H,19,20)
• InChI Key： YRFSUBXXENWVGE-UHFFFAOYSA-N
• SMILES： N1(CCCC(NC(=O)OC(C)(C)C)C1)C(C(O)=O)C1=CC=CS1

Computed Properties

• Exact Mass: 340.14600
• Monoisotopic Mass: 340.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 107.11000
• LogP: 3.19170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Piperidineaceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-thienyl-

Research Brief on 1-Piperidineaceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-thienyl- (CAS: 885276-49-3)

The compound 1-Piperidineaceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-thienyl- (CAS: 885276-49-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine and thienyl moieties, is being explored for its potential applications in drug development, particularly as a building block for novel therapeutic agents. Recent studies have focused on its synthesis, structural properties, and biological activity, aiming to unlock its full potential in medicinal chemistry.

One of the key areas of interest is the role of this compound in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various physiological and pathological processes, making them attractive targets for drug development. The structural features of 1-Piperidineaceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-thienyl- suggest that it could serve as a versatile scaffold for designing inhibitors that target specific protease families. Recent research has demonstrated its efficacy in inhibiting certain viral proteases, which could have implications for the treatment of viral infections.

In addition to its potential as a protease inhibitor, this compound has also been investigated for its role in modulating neurotransmitter systems. The piperidine moiety is a common feature in many centrally acting drugs, and the thienyl group can influence the compound's binding affinity to neuronal receptors. Preliminary studies have shown that derivatives of 1-Piperidineaceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-thienyl- exhibit activity at GABAergic and dopaminergic receptors, suggesting potential applications in the treatment of neurological and psychiatric disorders.

The synthesis of 1-Piperidineaceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-thienyl- has been optimized in recent years to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to streamline the production process. These innovations have not only enhanced the scalability of the compound but also reduced the environmental impact of its synthesis, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. However, the versatility and unique structural features of 1-Piperidineaceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-thienyl- make it a compelling candidate for continued investigation. Future studies are expected to explore its applications in targeted drug delivery systems and combination therapies, further expanding its potential in the pharmaceutical landscape.